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Compound of Interest

Compound Name: Azido-PEG10-amine

Cat. No.: B1666420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling guidelines for

Azido-PEG10-amine, a bifunctional linker molecule increasingly utilized in bioconjugation, drug

delivery, and various biomedical research applications.[1][2][3] Due to the presence of an azide

functional group, specific precautions are necessary to ensure safe laboratory practices.[4][5]

Compound Identification and Properties
Azido-PEG10-amine is a polyethylene glycol (PEG) derivative containing both an azide (-N3)

and a primary amine (-NH2) functional group. This heterobifunctional structure allows for

versatile conjugation strategies, with the azide group participating in "click chemistry" reactions

and the amine group reacting with entities like carboxylic acids or NHS esters. The PEG linker

itself enhances the solubility of conjugates in aqueous media.

Table 1: Physicochemical Properties of Azido-PEG10-amine
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Property Value Source(s)

Molecular Formula C22H46N4O10

Molecular Weight 526.63 g/mol

CAS Number 912849-73-1

Purity Typically ≥95-98%

Solubility Water, DMSO, DMF, DCM

Storage -20°C

Hazard Identification and Safety Precautions
The primary hazard associated with Azido-PEG10-amine stems from its azide functional

group. Organic azides are energetic compounds that can be sensitive to heat, shock, friction,

and light, with the potential for explosive decomposition. While higher molecular weight and a

lower nitrogen-to-carbon ratio, as found in Azido-PEG10-amine, generally confer greater

stability compared to smaller organic azides or inorganic azides, caution remains paramount.

According to GHS classifications for similar compounds, Azido-PEG10-amine may cause skin

and serious eye irritation, as well as respiratory irritation.

Table 2: General Safety and Handling Guidelines for Azido-PEG10-amine
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Guideline Category
Specific
Recommendations

Rationale Source(s)

Personal Protective

Equipment (PPE)

- Wear a lab coat,

chemical safety

goggles, and

appropriate gloves

(nitrile gloves are

recommended;

consider double-

gloving for handling

neat material).

To prevent skin and

eye contact.

Engineering Controls

- Handle solid Azido-

PEG10-amine and

concentrated solutions

in a certified chemical

fume hood. - Use a

blast shield for

reactions involving

larger quantities or if

there is any concern

about instability.

To minimize inhalation

exposure and protect

from potential

energetic

decomposition.
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Handling

- Avoid contact with

heavy metals (e.g.,

copper, lead, silver),

strong acids, and

strong oxidizing

agents. - Do not use

metal spatulas or

magnetic stir bars with

exposed metal

surfaces. - Avoid

heating the compound

unnecessarily. - Do

not use ground glass

joints, which can

create friction.

To prevent the

formation of highly

explosive heavy metal

azides and the

initiation of

decomposition.

Storage

- Store at -20°C in a

tightly sealed

container, protected

from light. - Store

away from

incompatible

materials.

To maintain stability

and prevent

degradation.

Solvents

- Crucially, avoid using

halogenated solvents

like dichloromethane

(DCM) or chloroform.

Reaction with

halogenated solvents

can form extremely

explosive di- and tri-

azidomethane.

Disposal - All waste containing

Azido-PEG10-amine

should be treated as

hazardous waste. - Do

not dispose of down

the drain, as it can

react with lead or

copper in plumbing to

form explosive metal

To prevent

environmental

contamination and the

formation of explosive

compounds in

plumbing.
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azides. - Collect in a

designated, properly

labeled hazardous

waste container.

Experimental Protocols
The following is a generalized protocol for the conjugation of a protein with Azido-PEG10-
amine via its amine group to an NHS-ester activated molecule. This protocol should be

adapted based on the specific molecule and desired degree of labeling.

Protocol: Protein Labeling with an NHS-Ester via Azido-
PEG10-amine Linker
Materials:

Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Azido-PEG10-amine

NHS-ester activated molecule

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting columns or dialysis equipment

Procedure:

Protein Preparation:

If the protein solution contains amine-containing buffers (e.g., Tris or glycine), exchange

the buffer to an amine-free buffer like PBS at a pH of 7.2-8.0.

Adjust the protein concentration to 1-10 mg/mL.

Azido-PEG10-amine and NHS-Ester Preparation:
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Equilibrate the vials of Azido-PEG10-amine and the NHS-ester to room temperature

before opening to prevent moisture condensation.

Immediately before use, prepare a stock solution (e.g., 10 mM) of each reactant in

anhydrous DMSO or DMF. Do not store these solutions.

Conjugation Reaction:

This can be a one-step or two-step process. A two-step process, where the PEG linker is

first attached to one molecule, purified, and then reacted with the second, is often

preferred to reduce side products.

Step 1: Attaching Azido-PEG10-amine to the NHS-ester.

Combine the NHS-ester and Azido-PEG10-amine in an appropriate reaction vessel. A

slight molar excess of the amine-containing PEG linker may be used.

Incubate at room temperature for 30-60 minutes or on ice for 2 hours.

Step 2 (if applicable): Purification of the Azide-PEGylated Molecule.

Purify the product from the first step using an appropriate method (e.g.,

chromatography) to remove unreacted starting materials.

Step 3: Reaction with Protein (if the other end of the linker is now activated) or subsequent

"click" reaction.

For the purpose of this protocol, we assume a different functionality on the NHS-ester

molecule is now being conjugated to the protein. The azide group on the PEG remains

for a future "click" reaction.

Quenching the Reaction:

Add the quenching buffer to a final concentration of 50-100 mM to stop the reaction by

consuming any unreacted NHS-ester.

Incubate for 15-30 minutes at room temperature.
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Purification of the Final Conjugate:

Remove excess reagents and byproducts by using a desalting column or through dialysis

against an appropriate buffer.

Storage:

Store the purified conjugate under conditions that are optimal for the protein.

Visualizations
Logical Workflow for Hazard Mitigation
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Preparation & Planning

Experiment Execution

Cleanup & Disposal

Review SDS & SOPs

Hazard Assessment:
- Azide Reactivity

- Solvent Compatibility

Identify Risks

Wear Appropriate PPE:
- Goggles, Lab Coat, Gloves

Mitigate Exposure

Use Engineering Controls:
- Fume Hood, Blast Shield

Enhance Safety

Handle with Care:
- No Metal Spatulas
- Avoid Heat/Friction

Prevent Initiation

Quench Reaction (if applicable)

Neutralize (if needed)

Segregate Azide Waste

Prevent Contamination

Dispose as Hazardous Waste

Ensure Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for mitigating hazards associated with Azido-PEG10-amine.
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General Experimental Workflow for Bioconjugation
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Isolate Product

Click to download full resolution via product page

Caption: General workflow for protein labeling using Azido-PEG10-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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